![molecular formula C17H13ClN4S B5580494 1-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine](/img/structure/B5580494.png)
1-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine
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Description
1-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C17H13ClN4S and its molecular weight is 340.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.0549453 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Researchers have developed methods for synthesizing a range of compounds incorporating the benzothiazole and pyrazole moieties. These methods often involve cyclocondensation reactions, with the products characterized using various spectroscopic techniques. For instance, a study detailed the facile synthesis and characterization of novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, demonstrating efficient synthesis techniques and the structural establishment through NMR, IR, and mass spectra (Idrees, Kola, & Siddiqui, 2019).
Biological Activities
Antimicrobial Activity
Several studies have evaluated the antimicrobial properties of benzothiazole-pyrazole derivatives. For example, novel 6-fluorobenzothiazole substituted pyrazole analogues were synthesized and screened for their anti-microbial activities, showing potent activity against various microbial strains (Raparla, Reddy, Pradeep, Ahmed, & Sindhura, 2013).
Anticancer Activity
Compounds incorporating benzothiazole and pyrazole structures have also been investigated for their anticancer potential. One study reported the synthesis and in vivo anticancer effects of thioxothiazolidin-4-one derivatives against a mouse tumor model, highlighting their ability to inhibit tumor growth and angiogenesis (Chandrappa, Chandru, Sharada, Vinaya, Kumar, Thimmegowda, Nagegowda, Kumar, & Rangappa, 2010).
Anti-inflammatory and Antifungal Activities
Further research has explored the anti-inflammatory and antifungal effects of these compounds. A novel series of thiazole-based pyrazoles bearing the benzothiazole moiety showed significant anti-infective and cytotoxic activities, indicating their potential as therapeutic agents (Sharma, Sharma, Pahwa, Rana, & Sharma, 2022).
Properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-5-methylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN4S/c1-10-15(11-6-8-12(18)9-7-11)16(19)22(21-10)17-20-13-4-2-3-5-14(13)23-17/h2-9H,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCAUYMSUKWBKQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C2=CC=C(C=C2)Cl)N)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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